Cas no 1550060-43-9 (2-(4-bromo-3,5-dimethoxyphenyl)acetic acid)

• Product Name: 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid
• CAS No: 1550060-43-9
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6135007
• PubChem ID: 84810614
• Update Time: 2025-07-04

2-(4-bromo-3,5-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid
• Benzeneacetic acid, 4-bromo-3,5-dimethoxy-
• 1550060-43-9
• EN300-1925914

• Inchi： 1S/C10H11BrO4/c1-14-7-3-6(5-9(12)13)4-8(15-2)10(7)11/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： UBFDUWADFLWCST-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC(OC)=C(Br)C(OC)=C1

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 398.3±37.0 °C(Predicted)
• pka: 3.95±0.10(Predicted)

Additional information on 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid

Introduction to 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid (CAS No. 1550060-43-9)

2-(4-bromo-3,5-dimethoxyphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1550060-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic acetic acids, characterized by a benzene ring substituted with bromine and methoxy groups, coupled with an acetic acid moiety at the para position. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The molecular structure of 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid consists of a phenyl ring substituted at the 4-position with a bromine atom and at the 3- and 5-positions with methoxy groups. This arrangement confers distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of both bromine and methoxy groups enhances its potential as a pharmacophore, allowing for selective binding to enzymes and receptors involved in various metabolic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl acetic acids derived from substituted phenyl rings. The compound 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid has been investigated for its potential applications in modulating inflammatory pathways, particularly through the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are mediators of pain, inflammation, and fever. By targeting these enzymes, compounds like 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid may offer therapeutic benefits in conditions such as arthritis and other inflammatory disorders.

Moreover, the structural motif of 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid has been leveraged in the design of molecules with anticancer properties. Preliminary studies have suggested that this compound can interfere with signaling pathways involved in cell proliferation and survival. Specifically, it has been observed to exhibit inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. The bromine substituent, in particular, has been shown to enhance binding affinity to certain protein targets, making it a promising candidate for further development.

The synthesis of 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include bromination of a pre-existing dimethoxybenzyl ester followed by hydrolysis to yield the corresponding acetic acid. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

Recent advancements in computational chemistry have also facilitated the study of 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid by allowing researchers to predict its biological activity without the need for extensive experimental screening. Molecular docking simulations have been used to model interactions between this compound and potential target proteins. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity.

In addition to its pharmaceutical applications, 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid has shown promise in agricultural research as a precursor for developing novel agrochemicals. Its ability to interact with biological targets suggests that it could be used to create compounds that regulate plant growth or protect against pests and diseases. Such applications would contribute to sustainable agricultural practices by reducing reliance on traditional chemical treatments.

The safety profile of 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid is another critical aspect that has been examined in recent studies. Toxicological assessments have been conducted to evaluate its acute and chronic effects on living organisms. These studies have helped establish safe handling protocols and dosing guidelines for laboratory use. While further research is needed to fully understand its long-term effects, preliminary data suggest that this compound is well-tolerated at moderate concentrations.

The role of 2-(4-bromo-3,5-dimethoxyphenyl)acetic acid in drug discovery continues to evolve as new research emerges. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by combining experimental data with computational modeling. This interdisciplinary approach accelerates the identification of promising candidates for clinical development.

In conclusion,2-(4-bromo-3,5-dimethoxyphenyl)acetic acid (CAS No. 1550060-43-9) is a versatile compound with significant potential in pharmaceutical and agricultural applications. Its unique structural features make it an attractive scaffold for developing bioactive agents targeting various diseases. As research progresses，this molecule is expected to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.